4,4'-Methylenebis(2,6-diisopropyl-N,N-dimethylaniline)
Overview
Description
4,4'-Methylenebis(2,6-diisopropyl-N,N-dimethylaniline) is a useful research compound. Its molecular formula is C29H46N2 and its molecular weight is 422.7 g/mol. The purity is usually 95%.
The exact mass of the compound 4,4'-Methylenebis(2,6-diisopropyl-N,N-dimethylaniline) is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4,4'-Methylenebis(2,6-diisopropyl-N,N-dimethylaniline) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,4'-Methylenebis(2,6-diisopropyl-N,N-dimethylaniline) including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
CAS No. |
169501-63-7 |
|---|---|
Molecular Formula |
C29H46N2 |
Molecular Weight |
422.7 g/mol |
IUPAC Name |
4-[[4-(dimethylamino)-3,5-di(propan-2-yl)phenyl]methyl]-N,N-dimethyl-2,6-di(propan-2-yl)aniline |
InChI |
InChI=1S/C29H46N2/c1-18(2)24-14-22(15-25(19(3)4)28(24)30(9)10)13-23-16-26(20(5)6)29(31(11)12)27(17-23)21(7)8/h14-21H,13H2,1-12H3 |
InChI Key |
ZLLKEHZDBYULNW-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC(=CC(=C1N(C)C)C(C)C)CC2=CC(=C(C(=C2)C(C)C)N(C)C)C(C)C |
Canonical SMILES |
CC(C)C1=CC(=CC(=C1N(C)C)C(C)C)CC2=CC(=C(C(=C2)C(C)C)N(C)C)C(C)C |
Pictograms |
Irritant |
Origin of Product |
United States |
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![tert-Butyl 1-[(6-Bromopyridin-2-yl)methyl]piperidin-4-ylcarbamate](/img/structure/B1352928.png)
